Cas no 1598053-13-4 (3-bromo-4-(3-methylbutoxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-bromo-4-(3-methylbutoxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1598053-13-4
• MF: C₉H₁₇BrO₃S
• MW: 285.198481321335
• CID: 5806859
• PubChem ID: 114772902
• Update Time: 2025-10-29

3-bromo-4-(3-methylbutoxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(3-methylbutoxy)-1lambda6-thiolane-1,1-dione
• 1598053-13-4
• EN300-1132629

• Inchi： 1S/C9H17BrO3S/c1-7(2)3-4-13-9-6-14(11,12)5-8(9)10/h7-9H,3-6H2,1-2H3
• InChI Key： LYESFSYICVBVAM-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 284.00818g/mol
• Monoisotopic Mass: 284.00818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-bromo-4-(3-methylbutoxy)-1lambda6-thiolane-1,1-dione

3-Bromo-4-(3-Methylbutoxy)-1λ⁶-Thiolane-1,1-Dione: A Comprehensive Overview

3-Bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione (CAS No. 1598053-13-4) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolanes, which are cyclic sulfur-containing compounds with a wide range of biological activities. The presence of a bromine atom and a 3-methylbutoxy group in its structure imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The structure of 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione is characterized by a six-membered ring containing a sulfur atom in the 1λ⁶ oxidation state. The bromine atom at the 3-position and the 3-methylbutoxy group at the 4-position contribute to its unique reactivity and stability. These functional groups play a crucial role in determining the compound's solubility, lipophilicity, and overall biological activity.

In recent years, thiolanes have been extensively studied for their potential therapeutic applications. Research has shown that thiolanes can exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The bromine atom in 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione is particularly noteworthy as it can enhance the compound's reactivity and selectivity towards specific biological targets.

The synthesis of 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione involves several steps, including the formation of the thiolane ring and the introduction of the bromine and 3-methylbutoxy groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of a suitable thiirane precursor with an appropriate nucleophile followed by bromination and alkylation steps.

In terms of biological activity, 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione has shown promising results in preliminary studies. For instance, it has demonstrated significant anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that this compound may have potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic properties of 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione are also an important area of research. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

In the context of drug discovery, 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione represents an exciting lead compound for further optimization. Ongoing research is focused on modifying its structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these efforts.

The safety profile of 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione is another critical aspect that is being investigated. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses with no significant toxicity observed in animal models. However, comprehensive safety assessments will be necessary before it can be advanced to clinical trials.

In conclusion, 3-bromo-4-(3-methylbutoxy)-1λ⁶-thiolane-1,1-dione (CAS No. 1598053-13-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting target for further research and development. As ongoing studies continue to elucidate its properties and mechanisms of action, this compound holds great promise for contributing to the advancement of medicinal chemistry and pharmaceutical science.